Cas no 22010-69-1 (9H-Fluoren-9-one,3-mercapto-)

• Product name: 9H-Fluoren-9-one,3-mercapto-
• CAS No: 22010-69-1
• MF: C₁₃H₈OS
• MW: 212.267022132874
• CID: 290840
• PubChem ID: 269095

9H-Fluoren-9-one,3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,3-mercapto-
• 3-sulfanylfluoren-9-one
• 3-Mercapto-9-oxo-fluoren
• 3-sulfanyl-9h-fluoren-9-one
• AC1L6LP6
• AC1Q6NEB
• AG-J-45903
• AR-1F5211
• CTK4E8239
• NSC109644
• NSC-109644
• DTXSID40296506
• 22010-69-1

• Inchi： InChI=1S/C13H8OS/c14-13-10-4-2-1-3-9(10)12-7-8(15)5-6-11(12)13/h1-7,15H
• InChI Key： PMWVVKCOBFUPSF-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C3=CC=CC=C3C2=O)C=1

Computed Properties

• Exact Mass: 212.02964
• Monoisotopic Mass: 212.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 17.07
• LogP: 3.18670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes